3-Bromo-N-ethyl-5-iodobenzamide

• IUPAC Name: 3-bromo-N-ethyl-5-iodobenzamide
• InChI: InChI=1S/C9H9BrINO/c1-2-12-9(13)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key: LJPYORWQGNOWGB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=CC(=C1)I)Br
• Molecular Formula: C9H9BrINO
• Molecular Weight: 353.98 g/mol

Description

3-Bromo-N-ethyl-5-iodobenzamide (BEIBA) is a chemical compound that has a wide range of applications in scientific research. It is a bromoalkylbenzamide, which is a type of organic compound that contains a bromine and an alkyl group attached to a benzamide. BEIBA is synthesized by a number of methods, including the reaction of bromine with ethyliodide and a benzamide. BEIBA has been used in a variety of scientific research applications, and its biochemical and physiological effects have been studied.

Scientific Research Applications

Synthesis of Nitrogen-Containing Heterocyclic Compounds

3-Bromo-N-ethyl-5-iodobenzamide is an important synthon in the design and synthesis of various nitrogen-containing heterocyclic compounds. It undergoes palladium-catalyzed Sonogashira cross-coupling with terminal acetylenes, leading to the formation of novel 1-(2-aryl-1H-indol-7-yl)ethanones and 2-aryl-1H-indole-7-carboxamides, which are significant in medicinal chemistry (Mmonwa & Mphahlele, 2016).

Potential in Imaging Breast Cancer

N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide, a derivative of this compound, has been studied for its potential to visualize primary breast tumors in humans. Its tumor accumulation is based on preferential binding to sigma receptors overexpressed on breast cancer cells (Caveliers et al., 2002).

Synthesis of Dopamine D2 Receptor Ligands

The compound also plays a role in the synthesis of dopamine D2 receptor ligands. A new synthesis method was developed for this purpose, demonstrating the compound's utility in neuropharmacology (Joshua et al., 2008).

Tracer for Malignant Melanoma Detection

N-(2-diethylaminoethyl)-4-[123I]iodobenzamide, another derivative, is used as a tracer for detecting malignant melanoma. Clinical studies have shown moderate uptake of this tracer in tumors and metastases, aiding in the detection of previously unidentified metastases (Brandau et al., 1993).

Photosynthesis Inhibition Studies

Derivatives of this compound, like 5-Bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, have been investigated for their ability to inhibit photosynthetic electron transport. These studies contribute to our understanding of photosynthesis and potential agricultural applications (Král'ová et al., 2013).

Benzamide Synthesis for Therapeutic Agents

The compound is instrumental in the synthesis of benzamides that act as therapeutic agents. For instance, in the scalable synthesis of thromboxane receptor antagonists, 3-bromo-5-iodobenzamide plays a crucial role (W. C. W. and Mason, 1998).

Chiral Compound Resolution

Its derivatives, like 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione, have been used in chiral compound resolution studies, important for developing pharmaceuticals with specific enantiomeric properties (Ali et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, “3-Bromo-N-ethyl-5-nitrobenzamide”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.